Cas no 2309456-37-7 (2-(6-Oxaspiro[3.4]octan-7-yl)ethanamine;hydrochloride)

• Product Name: 2-(6-Oxaspiro[3.4]octan-7-yl)ethanamine;hydrochloride
• CAS No: 2309456-37-7
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• CID: 5329748
• Update Time: 2025-05-26

2-(6-Oxaspiro[3.4]octan-7-yl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(6-Oxaspiro[3.4]octan-7-yl)ethanamine;hydrochloride
• Z3636744703
• 2-{6-oxaspiro[3.4]octan-7-yl}ethan-1-amine hydrochloride

• Inchi： 1S/C9H17NO.ClH/c10-5-2-8-6-9(7-11-8)3-1-4-9;/h8H,1-7,10H2;1H
• InChI Key： WSYSEEHJVONUSO-UHFFFAOYSA-N
• SMILES： Cl.O1C(CCN)CC2(C1)CCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Topological Polar Surface Area: 35.2

Additional information on 2-(6-Oxaspiro[3.4]octan-7-yl)ethanamine;hydrochloride

Introduction to 2-(6-Oxaspiro[3.4]octan-7-yl)ethanamine;hydrochloride (CAS No: 2309456-37-7)

2-(6-Oxaspiro[3.4]octan-7-yl)ethanamine;hydrochloride, identified by its CAS number 2309456-37-7, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a spirocyclic structure, has garnered attention due to its unique pharmacophoric properties and potential applications in medicinal chemistry. The presence of an oxaspiro framework combined with an amine functionalities makes it a promising candidate for further investigation in the development of novel therapeutic agents.

The spirocyclic core of 2-(6-Oxaspiro[3.4]octan-7-yl)ethanamine;hydrochloride contributes to its structural rigidity and stability, which are often desirable attributes in drug candidates. Spirocyclic compounds have been extensively studied for their ability to mimic the conformational flexibility of biologically active molecules, thereby enhancing binding affinity and selectivity. The oxaspiro motif, in particular, has been shown to interact favorably with biological targets due to its ability to adopt multiple conformations while maintaining a compact structure.

In recent years, there has been a growing interest in the development of amine-containing derivatives as pharmacological agents. Amines are fundamental pharmacophores in many drugs, playing a crucial role in modulating receptor activity and biological pathways. The amine group in 2-(6-Oxaspiro[3.4]octan-7-yl)ethanamine;hydrochloride provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications. The hydrochloride salt form enhances the compound's solubility and stability, making it more suitable for pharmaceutical formulations.

One of the most compelling aspects of 2-(6-Oxaspiro[3.4]octan-7-yl)ethanamine;hydrochloride is its potential in the development of drugs targeting neurological disorders. The spirocyclic structure has been associated with enhanced blood-brain barrier penetration, a critical factor for treating central nervous system (CNS) diseases. Additionally, the oxaspiro moiety has shown promise in modulating neurotransmitter receptors, making it a valuable scaffold for designing novel therapeutics for conditions such as Alzheimer's disease, Parkinson's disease, and depression.

Recent studies have also explored the antimicrobial properties of spirocyclic compounds. The unique structural features of 2-(6-Oxaspiro[3.4]octan-7-yl)ethanamine;hydrochloride have been found to interfere with bacterial cell wall synthesis and membrane integrity, leading to potent antimicrobial activity. This discovery opens up new avenues for developing antibiotics that can combat resistant strains of bacteria without causing significant side effects.

The synthesis of 2-(6-Oxaspiro[3.4]octan-7-yl)ethanamine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the spirocyclic core efficiently. The hydrochloride salt is typically obtained through quaternization followed by salt formation, ensuring high purity and yield.

In conclusion, 2-(6-Oxaspiro[3.4]octan-7-yl)ethanamine;hydrochloride represents a fascinating compound with diverse pharmacological potential. Its unique structural features make it an attractive candidate for further research in drug discovery, particularly in the treatment of neurological disorders and antimicrobial infections. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in shaping the future of pharmaceutical innovation.